2-amino-N-benzyl-4-methyl-N-propylpentanamide hydrochloride

• IUPAC Name: 2-amino-N-benzyl-4-methyl-N-propylpentanamide;hydrochloride
• InChI: InChI=1S/C16H26N2O.ClH/c1-4-10-18(12-14-8-6-5-7-9-14)16(19)15(17)11-13(2)3;/h5-9,13,15H,4,10-12,17H2,1-3H3;1H
• InChI Key: IIMDLRYVKSSPGV-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC1=CC=CC=C1)C(=O)C(CC(C)C)N.Cl
• Molecular Formula: C16H27ClN2O
• Molecular Weight: 298.8 g/mol
• CAS No.: 1423028-12-9

Description

2-amino-N-benzyl-4-methyl-N-propylpentanamide hydrochloride is a useful research compound. Its molecular formula is C16H27ClN2O and its molecular weight is 298.86. The purity is usually 95%.
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Scientific Research Applications

Antitumor Properties

• Benzothiazoles, including derivatives related to 2-amino-N-benzyl-4-methyl-N-propylpentanamide hydrochloride, have shown potent antitumor properties. These compounds, like 2-(4-Aminophenyl)benzothiazoles, exhibit selective growth inhibitory properties against human cancer cell lines. They have been particularly effective against breast cancer cell lines with low IC(50) values, indicating high potency. The mechanism of action is thought to involve differential uptake and metabolism by cancer cell lines, potentially leading to an activated form of the drug binding to intracellular proteins (Kashiyama et al., 1999).

Anticonvulsant and Pain-Attenuating Properties

• Primary amino acid derivatives of related compounds have demonstrated significant anticonvulsant activities. Studies on N'-benzyl 2-amino acetamides, which are structurally related, have shown promising results in whole animal anticonvulsant models. These compounds' activities were found to be sensitive to substituents at the N'-benzylamide site, indicating the potential for optimization in anticonvulsant drug design (King et al., 2011).

Synthesis and Chemical Properties

• The synthesis and chemical properties of compounds structurally related to this compound have been explored. For instance, studies involving the synthesis of 3-alkylated 3-(4-aminophenyl)piperidine-2,6-diones provide insights into the chemical modifications that can enhance the potency and selectivity of these compounds for potential therapeutic applications (Hartmann & Batzl, 1986).

Fluorescent and Colorimetric Properties

• Research has been conducted on the development of highly water-soluble fluorescent and colorimetric probes, like BTABr, which are closely related to benzothiazole compounds. Such probes have potential applications in monitoring acidic and alkaline solutions, and they show promise as real-time pH sensors for intracellular pH imaging (Diana et al., 2020).

Enzyme Inhibition

• Compounds structurally similar to this compound have been studied for their enzyme inhibition properties. For example, research on the inhibition of Zika virus serine protease complex (NS2B-NS3) by related compounds provides insights into potential antiviral applications (Singh et al., 2017).

Antagonistic Properties on Receptors

• Studies have been conducted on the potential of benzimidazole derivatives, which are structurally related, as selective neuropeptide Y Y1 receptor antagonists. These studies are instrumental in developing new therapeutic agents for conditions such as obesity (Zarrinmayeh et al., 1998).